4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol

• IUPAC Name: 4-[4-(1-hydroxy-2-morpholin-4-ylethyl)phenyl]phenol
• InChI: InChI=1S/C18H21NO3/c20-17-7-5-15(6-8-17)14-1-3-16(4-2-14)18(21)13-19-9-11-22-12-10-19/h1-8,18,20-21H,9-13H2
• InChI Key: DXJDRIJQDRPVFY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(C2=CC=C(C=C2)C3=CC=C(C=C3)O)O
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol, also known as HMBP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. HMBP is a derivative of biphenyl and is known to possess unique biochemical and physiological properties that make it a promising candidate for various research applications.

Mechanism of Action

4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol is known to interact with various biological molecules, including enzymes, receptors, and proteins. It has been shown to modulate the activity of these molecules, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol has been shown to possess a range of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes, including kinases and phosphatases, leading to alterations in cellular signaling pathways. 4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol has also been shown to interact with various receptors, leading to changes in cellular responses.

Advantages and Limitations for Lab Experiments

4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol has several advantages as a research tool. It is a synthetic compound with a high purity level, making it easy to use in laboratory experiments. It is also highly stable and can be stored for long periods without degradation. However, 4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol also has limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for research on 4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol. One potential area of research is the development of new synthetic derivatives of 4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol with enhanced biochemical and physiological properties. Another potential area of research is the use of 4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol as a tool for drug discovery, as it has been shown to interact with various biological molecules that are potential drug targets. Additionally, further research is needed to fully understand the mechanism of action of 4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol and its potential applications in various research fields.

Synthesis Methods

The synthesis of 4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol involves the reaction of 4-bromo-4'-hydroxybiphenyl with 2-morpholinoethanol in the presence of a base catalyst. The reaction yields 4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol as a white crystalline solid with a high purity level.

Scientific Research Applications

4'-(1-hydroxy-2-morpholin-4-ylethyl)biphenyl-4-ol has been widely studied for its potential applications in scientific research. It has been shown to possess unique properties that make it a useful tool in various research fields, including molecular biology, biochemistry, and pharmacology.